5-Chloro-6-methoxynicotinic acid
Cat. No. B1367998
Key on ui cas rn:
884494-85-3
M. Wt: 187.58 g/mol
InChI Key: FUBFUAARMGZWPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:12][OH:13].[Cl:1][c:2]1[c:3]([Cl:11])[n:4][cH:5][c:6]([C:7](=[O:8])[OH:9])[cH:10]1.[OH2:14]>>[Cl:1][c:2]1[c:3]([O:13][CH3:12])[n:4][cH:5][c:6]([C:7](=[O:8])[OH:9])[cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
O=C(O)c1cnc(Cl)c(Cl)c1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
COc1ncc(C(=O)O)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
